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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of 10-Nonadecanone, a long-chain ketone, aligning with standard laboratory safety protocols

and hazardous waste management principles.

Core Principles of Chemical Waste Management
The disposal of 10-Nonadecanone, as with many laboratory chemicals, is governed by its

chemical properties and associated hazards. It is classified as a hazardous waste, primarily

due to its potential for environmental harm if not managed correctly. Key principles include

waste minimization, proper labeling and storage of waste, and disposal through a certified

hazardous waste management provider. Under no circumstances should 10-Nonadecanone
be disposed of down the drain or in regular solid waste.

Quantitative Data: Properties of 10-Nonadecanone
Understanding the physicochemical properties of 10-Nonadecanone is essential for its safe

handling and disposal. This data informs the selection of appropriate personal protective

equipment (PPE), storage conditions for waste, and the proper disposal route.
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Property Value Implication for Disposal

Molecular Formula C₁₉H₃₈O

Indicates a large, organic

molecule with low water

solubility.

Molecular Weight 282.5 g/mol ---

Appearance
White to almost white

crystalline powder

As a solid, it is less likely to be

an inhalation hazard unless

airborne.

Melting Point 58-62 °C

Will be a solid at typical room

temperature, simplifying

handling.

Boiling Point 351.9 °C

Low volatility at room

temperature reduces the risk of

inhalation exposure.

Solubility Insoluble in water
Must not be disposed of in the

sanitary sewer system.

GHS Hazard Statements H315: Causes skin irritation

Appropriate PPE, including

gloves, is necessary during

handling and disposal.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard operating procedure for the collection, storage, and disposal

of 10-Nonadecanone waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear a standard laboratory coat, safety glasses or goggles, and chemical-resistant gloves

(e.g., nitrile).
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Conduct all handling and waste collection activities in a well-ventilated area, preferably within

a chemical fume hood.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 10-Nonadecanone and

other compatible ketone waste.

The container must be made of a material compatible with ketones (e.g., high-density

polyethylene, glass).

Do not mix 10-Nonadecanone waste with other waste streams such as halogenated

solvents, acidic waste, or aqueous waste.

3. Labeling of Waste Containers:

Label the waste container with the words "Hazardous Waste" and the full chemical name,

"10-Nonadecanone".

If other compatible ketones are added, list all constituents and their approximate

percentages.

Include the date when the waste was first added to the container.

4. Storage of Waste:

Keep the waste container tightly sealed when not in use to prevent the release of any

potential vapors.

Store the container in a designated, secondary containment area that is cool, dry, and away

from sources of ignition.

Ensure the storage area is clearly marked as a hazardous waste accumulation site.

5. Arranging for Disposal:

Once the waste container is full or has reached the institution's designated accumulation

time limit, arrange for its disposal through your institution's Environmental Health and Safety
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(EHS) office or a certified hazardous waste disposal contractor.

Provide the waste manifest with an accurate description of the container's contents.

6. Spill Management:

In the event of a small spill, absorb the solid material with an inert absorbent material (e.g.,

vermiculite, sand).

Place the contaminated absorbent material into the designated hazardous waste container.

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team.

Visualization of the Disposal Workflow
The following diagram illustrates the logical steps and decision points in the proper disposal of

10-Nonadecanone.
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10-Nonadecanone Disposal Workflow
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Caption: A flowchart illustrating the procedural steps for the safe disposal of 10-
Nonadecanone.

To cite this document: BenchChem. [Navigating the Safe Disposal of 10-Nonadecanone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346682#10-nonadecanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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